4-methyl-6-(trifluoromethyl)pyridazin-3-amine

• IUPAC Name: 4-methyl-6-(trifluoromethyl)pyridazin-3-amine
• InChI: InChI=1S/C6H6F3N3/c1-3-2-4(6(7,8)9)11-12-5(3)10/h2H,1H3,(H2,10,12)
• InChI Key: WBUIUDXMWUNWMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1N)C(F)(F)F
• Molecular Formula: C6H6F3N3
• Molecular Weight: 177.13 g/mol
• CAS No.: 2055275-08-4

Description

4-methyl-6-(trifluoromethyl)pyridazin-3-amine is a useful research compound. Its molecular formula is C6H6F3N3 and its molecular weight is 177.13. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Role of lncRNAs in Cancer Research

H3K27 Acetylation and lncRNA CCAT1 in Esophageal Squamous Cell Carcinoma : Research has highlighted the significant regulatory roles of lncRNAs in human cancer biology. Specifically, the lncRNA CCAT1 has been shown to affect cell proliferation and migration by regulating genes like SPRY4 and HOXB13, demonstrating the intricate molecular mechanisms that contribute to oncogenesis and potential therapeutic targets in Esophageal Squamous Cell Carcinoma (ESCC) (Zhang et al., 2016).

Carbon Capture and Storage (CCS) as a Climate Change Mitigation Strategy : CCS technology is recognized for its potential to significantly contribute to climate change mitigation. It encompasses the capture, transport, utilization, and storage of CO2, offering a pathway to decarbonize industry and enable net removal of CO2 from the atmosphere. Despite its technical maturity, the scaling of CCS technologies faces commercial and political challenges that require further research to address (Bui et al., 2018).

Oncogenic Potential of lncRNA CCAT1 in Various Cancers : The oncogenic lncRNA CCAT1 has been consistently upregulated across multiple cancer types, implicating it in the initiation and progression of cancers. This highlights the potential of CCAT1 as a novel diagnostic biomarker, therapeutic target, and prognostic biomarker in human cancers, underscoring the importance of lncRNA research in advancing cancer treatment strategies (Guo & Hua, 2017).